Cas no 117086-97-2 (2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one)

• Product Name: 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one
• CAS No: 117086-97-2
• MF: C₅H₇N₇O
• MW: 181.155378580093
• CID: 131484
• PubChem ID: 135967957
• Update Time: 2025-10-24

2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-8-hydrazinyl-1,9-dihydro-
• 1H-Purine-6,8-dione,2-amino-7,9-dihydro-,8-hydrazone(9CI)
• 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one
• 2-Amino-8-hydrazinyl-1H-purin-6(7H)-one
• AKOS006334664
• 2-amino-8-hydrazinyl-6,7-dihydro-1H-purin-6-one
• EN300-151662
• SCHEMBL912731
• 117086-97-2

• Inchi： 1S/C5H7N7O/c6-4-9-2-1(3(13)11-4)8-5(10-2)12-7/h7H2,(H5,6,8,9,10,11,12,13)
• InChI Key： TXGWTBFCLADKKR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=C(NN)N2

Computed Properties

• Exact Mass: 180.06358
• Monoisotopic Mass: 181.07120787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 131.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one

Introduction to 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2)

2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one, identified by its Chemical Abstracts Service (CAS) number 117086-97-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its dual functionality with both an amino group and a hydrazinyl substituent, make it a versatile scaffold for further chemical modifications and biological investigations.

Thehydrazinyl moiety in 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) is a key pharmacophore that has been extensively studied for its ability to participate in covalent bond formation with various biomolecules. This property has made it a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates. Theamino group, on the other hand, provides a site for further functionalization, enabling the development of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological properties of purine derivatives. Thehydrazinyl andamino groups in 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) have been investigated for their potential roles in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit anti-inflammatory and anti-proliferative effects by interacting with specific enzymes and receptors involved in cellular signaling.

The synthesis of 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Thehydrazinyl group is typically introduced through hydrazination reactions, while theamino group can be incorporated via amination processes. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic pathway and enhance the efficiency of the process.

The biological activity of 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) has been explored in various preclinical studies. These studies have revealed that the compound may have significant therapeutic potential in treating conditions such as cancer and inflammatory diseases. Thehydrazinyl group has been shown to facilitate interactions with nucleic acids and proteins, leading to modulation of cellular processes that are relevant to disease pathogenesis.

In addition to its therapeutic potential, 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) has also been investigated for its role in drug development as a lead compound. By leveraging its structural features, researchers have synthesized a series of derivatives that exhibit enhanced biological activity and improved pharmacokinetic properties. These derivatives are being evaluated in both preclinical and clinical trials to assess their safety and efficacy.

Thehydrazinyl andamino groups in 2-amino-8-hydrazinyl-6,9-dihydro-1H-purin-6-one (CAS No. 117086-97-2) provide multiple sites for chemical modification, allowing for the creation of highly customized molecules with specific therapeutic targets. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

The future direction of research on 2-amino-8-hydrazinyl-octahydro-imidazo[1,5-a][1]pyrimidines (CAS No. 117086 97 2) is likely to focus on optimizing synthetic routes and exploring new biological applications. Advances in computational chemistry and high-throughput screening technologies will further enhance the ability to identify promising derivatives with enhanced pharmacological properties.

In conclusion, 7-methyl - 3 - [ [ [ [ [ 4 - hydroxy - 3 - methyl - 5 - pyrimidinyloxy ] carbonyl ] amino ] carbonyl ] amino ] heptanoic acid , identified by its CAS number 117084 99 0 , represents an important class of compounds with significant therapeutic potential . Its structural features , particularly the presence of multiple functional groups , make it a versatile scaffold for further chemical modifications . Ongoing research continues to uncover new applications for this compound , highlighting its importance in pharmaceutical chemistry .